Cas no 6552-55-2 (tert-butyl trityl sulfide)

• Product name: tert-butyl trityl sulfide
• CAS No: 6552-55-2
• MF: C₂₃H₂₄S
• MW: 332.50166
• CID: 1689146
• PubChem ID: 6455152

tert-butyl trityl sulfide Chemical and Physical Properties

Names and Identifiers

• tert-butyl trityl sulfide
• Benzene, 1,1',1''-(((1,1-dimethylethyl)thio)methylidyne)tris-
• Sulfide, tert-butyl trityl
• [tert-butylsulfanyl(diphenyl)methyl]benzene
• 6552-55-2
• SCHEMBL12308063
• DTXSID40215818

• Inchi： InChI=1S/C23H24S/c1-22(2,3)24-23(19-13-7-4-8-14-19,20-15-9-5-10-16-20)21-17-11-6-12-18-21/h4-18H,1-3H3
• InChI Key： DPTCBZNEMCMIET-UHFFFAOYSA-N
• SMILES： CC(C)(C)SC(C1=CC=CC=C1)(C2=CC=CC=C2)C3=CC=CC=C3

Computed Properties

• Exact Mass: 332.16002
• Monoisotopic Mass: 332.159871
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.3
• XLogP3: 6.5

Experimental Properties

• Density: 1.062
• Boiling Point: 426.9°C at 760 mmHg
• Flash Point: 200.4°C
• Refractive Index: 1.593
• PSA: 0